Cas no 69256-15-1 ((+)-Leucocyanidin)

(+)-Leucocyanidin structure
(+)-Leucocyanidin structure
Product Name:(+)-Leucocyanidin
CAS No:69256-15-1
MF:C15H14O7
MW:306.26746
CID:837421
PubChem ID:155206
Update Time:2024-10-28

(+)-Leucocyanidin Chemical and Physical Properties

Names and Identifiers

    • (+)-Leucocyanidin
    • 2H-1-benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R,3S,4R)-
    • (+)-(2R,3S,4R)-3,3',4,4',5,7-Hexahydroxyflavan
    • (2R,3S,4R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-tetrol
    • Leucocyanidin
    • (2r,3s,4r)-(+)-3,4,5,7,3',4'-hexahydroxyflavan
    • 2H-1-Benzopyran-3,4,5,7-tetrol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2R-(2alpha,3beta,4alpha))-
    • (2R,3S,4R)-leucocyanidin
    • HY-119580B
    • CHEMBL126393
    • (2R,3S,4R)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol
    • 69256-15-1
    • Q23419096
    • 2,3-trans-3,4-trans-leucocyanidin
    • CS-0136235
    • DA-59434
    • Inchi: InChI=1S/C15H14O7/c16-7-4-10(19)12-11(5-7)22-15(14(21)13(12)20)6-1-2-8(17)9(18)3-6/h1-5,13-21H/t13-,14+,15-/m1/s1
    • InChI Key: SBZWTSHAFILOTE-QLFBSQMISA-N
    • SMILES: C1=CC(=C(C=C1C2C(C(C3=C(C=C(C=C3O2)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 306.07392
  • Monoisotopic Mass: 306.07395278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • Density: 1.709
  • Melting Point: >300 ºC
  • PSA: 130.61

(+)-Leucocyanidin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
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69256-15-1 98%
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$682.00 2025-02-13
A2B Chem LLC
AH47496-5mg
(+)-Leucocyanidin
69256-15-1 > 95%
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$1299.00 2023-12-30
A2B Chem LLC
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69256-15-1 ≥98%
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MedChemExpress
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69256-15-1 99.8%
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¥2500 2025-04-16

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